Cas no 90-67-5 (Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)-)

Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)- structure
90-67-5 structure
Product Name:Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)-
CAS No:90-67-5
MF:C32H50O2S
MW:498.803208827972
CID:809687
PubChem ID:101551
Update Time:2025-04-19

Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-thiobis(4,6-di-sec-pentylphenol)
    • 2-[2-hydroxy-3,5-di(pentan-2-yl)phenyl]sulfanyl-4,6-di(pentan-2-yl)phenol
    • 62005-64-5
    • 90-67-5
    • SCHEMBL6574274
    • NS00041409
    • DTXSID801009089
    • 6,6'-thiobis(2,4-di(pentan-2-yl)phenol)
    • 2,2'-Sulfanediylbis[4,6-di(pentan-2-yl)phenol]
    • EINECS 202-010-2
    • Phenol,2,2'-thiobis[4,6-bis(1-methylbutyl)-
    • Inchi: 1S/C32H50O2S/c1-9-13-21(5)25-17-27(23(7)15-11-3)31(33)29(19-25)35-30-20-26(22(6)14-10-2)18-28(32(30)34)24(8)16-12-4/h17-24,33-34H,9-16H2,1-8H3
    • InChI Key: FLLOPEDWTVKHRZ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C(C=1O)C(C)CCC)C(C)CCC)C1C=C(C=C(C=1O)C(C)CCC)C(C)CCC

Computed Properties

  • Exact Mass: 498.353152
  • Monoisotopic Mass: 498.353152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 14
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.8
  • XLogP3: 12.1

Experimental Properties

  • Density: 1.03
  • Boiling Point: 560°C at 760 mmHg
  • Flash Point: 271.3°C
  • Refractive Index: 1.554
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